Cas no 1159979-39-1 (2-(3-(4-Bromophenyl)isoxazol-5-yl)ethanol)

• Product Name: 2-(3-(4-Bromophenyl)isoxazol-5-yl)ethanol
• CAS No: 1159979-39-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 823719
• Update Time: 2023-11-22

2-(3-(4-Bromophenyl)isoxazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Bromo-phenyl)-isoxazol-5-yl]-ethanol
• 3-(4-bromophenyl)-5-Isoxazoleethanol
• 2-(3-(4-Bromophenyl)isoxazol-5-yl)ethanol
• 2-(3-(4-Bromophenyl)isoxazol-5-yl)ethanol, AldrichCPR

• Inchi： 1S/C11H10BrNO2/c12-9-3-1-8(2-4-9)11-7-10(5-6-14)15-13-11/h1-4,7,14H,5-6H2
• InChI Key： OKOLFLYTFJDVEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(CCO)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.512±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes